Cas no 2098021-44-2 (2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2098021-44-2
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5727514
• PubChem ID: 121213888
• Update Time: 2025-06-14

2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2098021-44-2
• F2198-5643
• 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol
• AKOS026724364
• 1H-Pyrazole-4-ethanol, 1-(2-methylpropyl)-3-(3-thienyl)-

• Inchi： 1S/C13H18N2OS/c1-10(2)7-15-8-11(3-5-16)13(14-15)12-4-6-17-9-12/h4,6,8-10,16H,3,5,7H2,1-2H3
• InChI Key： DXYCSPWWSQKJQD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CCO)=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 382.6±37.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Additional information on 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2098021-44-2)

The compound 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2098021-44-2) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its molecular structure combines a pyrazole core with a thiophene moiety and an isobutyl group, making it a versatile intermediate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given the pharmacological relevance of pyrazole and thiophene derivatives in targeting diverse biological pathways.

In recent years, the demand for heterocyclic compounds like 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol has surged due to their role in developing small-molecule therapeutics. The compound's CAS No. 2098021-44-2 is frequently searched in academic and industrial databases, reflecting its growing importance. Users often inquire about its synthesis methods, physicochemical properties, and potential bioactivity, highlighting the need for a detailed technical profile.

One of the key features of this compound is its hydrogen-bonding capacity, attributed to the hydroxyl group in the ethan-1-ol side chain. This property enhances its solubility in polar solvents, a critical factor for formulation development in pharmaceuticals. Additionally, the thiophene ring contributes to its electron-rich character, which is advantageous in designing organic electronic materials. Such dual applicability underscores its value in interdisciplinary research.

From a synthetic perspective, 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol can be prepared via multistep organic reactions, including cyclization and functional group interconversion. Optimizing its yield and purity is a common challenge, as discussed in recent patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with quality control standards.

The compound's potential in drug discovery is further exemplified by its structural similarity to known kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are pivotal in treating conditions like inflammatory diseases and metabolic disorders, aligning with current biomedical trends. Moreover, its lipophilic balance makes it a candidate for blood-brain barrier penetration, a hot topic in central nervous system (CNS) drug development.

Environmental and green chemistry considerations are also relevant when working with 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol. Researchers are exploring catalyst-free synthesis and biodegradable solvents to minimize ecological impact. This aligns with the broader shift toward sustainable chemical practices, a priority for regulatory agencies and industry leaders.

In summary, 2-(1-isobutyl-3-(thiophen-3-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2098021-44-2) is a multifaceted compound with promising applications in pharmaceuticals and material science. Its unique structure, combined with evolving synthetic and analytical methodologies, positions it as a subject of ongoing innovation. For researchers seeking high-purity intermediates or novel bioactive scaffolds, this compound offers a compelling avenue for exploration.